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Compound of Interest

Compound Name: 2,6-Dimethylhydroquinone

Cat. No.: B1220660

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2,6-Dimethylhydroquinone (CAS
654-42-2), a significant endogenous metabolite with potent antioxidant properties. This
document consolidates critical data on its chemical and physical characteristics, outlines
detailed methodologies for its synthesis and antioxidant capacity assessment, and explores its
biological activities and potential therapeutic applications. The information is presented to
support researchers, scientists, and professionals in the field of drug development in their
understanding and utilization of this compound.

Chemical and Physical Properties

2,6-Dimethylhydroquinone, also known as 2,6-dimethyl-1,4-benzenediol, is a derivative of
hydroquinone with two methyl groups attached to the benzene ring.[1] These substitutions
enhance its stability and modulate its reactivity compared to the parent hydroquinone molecule.
[2] It typically appears as a white to off-white crystalline solid.[2]

Table 1: Physicochemical Properties of 2,6-Dimethylhydroquinone
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Property Value Reference(s)
CAS Number 654-42-2 [3]
Molecular Formula CsH1002 [4]
Molecular Weight 138.17 g/mol [5]
Melting Point 154 °C [6]
Boiling Point 284.6 °C at 760 mmHg [1]
Density 1.162 g/cm3 [1]
Water Solubility Sparingly soluble [1]
LogP 1.56 [1]

Table 2: Spectroscopic Data of 2,6-Dimethylhydroquinone

Chemical Shifts
Spectrum Type Solvent Reference(s)
(ppm) | Key Peaks

8.43 (s, 2H, -OH),
1H NMR DMSO-ds 6.33 (s, 2H, Ar-H), [4]
2.08 (s, 6H, -CH3)

149.65, 145.33,
13C NMR DMSO-ds [4]
125.40, 114.44, 16.66

Synthesis Protocols

2,6-Dimethylhydroquinone can be synthesized through various methods. Two common
routes are the oxidation of 2,6-dimethylphenol and the reduction of 2,6-dimethyl-p-
benzoquinone.

Synthesis from 2,6-Dimethylphenol

This method involves the direct oxidation of 2,6-dimethylphenol.

Experimental Protocol:
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e Reaction Setup: In a suitable reaction vessel, dissolve 2,6-dimethylphenol in an appropriate
solvent.

» Addition of Reagents: Introduce the oxidizing agent, such as hydrogen peroxide, in the
presence of a catalyst like cis-bisglycinato copper (II) monohydrate.[7]

» Reaction Conditions: Heat the reaction mixture to approximately 70°C and maintain for 4
hours with continuous stirring.[7]

o Work-up and Purification: After the reaction is complete, cool the mixture and perform an
appropriate work-up, which may include extraction and washing. The crude product is then
purified, typically by recrystallization or column chromatography, to yield pure 2,6-
dimethylhydroquinone. A reported yield for this method is approximately 98%.[7]

Synthesis from 2,6-Dimethyl-p-benzoquinone

This process involves the reduction of the corresponding benzoquinone.

Experimental Protocol:

Reaction Setup: Charge a high-pressure autoclave with 2,6-dimethyl-p-benzoquinone and a
suitable solvent such as butyl acetate.[8]

o Catalyst Addition: Add a hydrogenation catalyst, for example, Raney nickel.[8]

o Hydrogenation: Raise the temperature to 120°C and introduce hydrogen gas at a pressure of
3.5to 5 kg/cm 2.[8]

» Reaction Monitoring: Maintain the reaction for approximately 4 hours, monitoring the
consumption of hydrogen.[8]

« |solation: Upon completion, cool the reactor, release the pressure, and filter the catalyst. The
solvent is then removed under reduced pressure to yield 2,6-dimethylhydroquinone.

Biological Activity and Potential Applications

2,6-Dimethylhydroquinone is recognized for its significant antioxidant properties, which are
attributed to its ability to donate hydrogen atoms to neutralize free radicals.[7] This activity
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makes it a compound of interest for applications in pharmaceuticals, cosmetics, and as a
stabilizer in various industrial processes.[1][2] It is also used as an intermediate in the
synthesis of other valuable organic compounds, including dyes and polymers.[9][10]

Table 3: Toxicological Data for 2,6-Dimethylhydroquinone

Route of .

Test Type Species Dose Reference(s)
Exposure

LDso Oral Mouse 186 mg/kg [1]

LDso Intraperitoneal Mouse 117 mg/kg [1]

LDLo Intraperitoneal Cat 20 mg/kg [1]

Experimental Protocols for Antioxidant Activity
Assessment

The antioxidant capacity of 2,6-Dimethylhydroquinone can be evaluated using various in vitro
assays. The DPPH radical scavenging assay and the ABTS radical cation decolorization assay
are two of the most common methods.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical
Scavenging Assay

This assay is based on the reduction of the stable DPPH radical by an antioxidant.
Experimental Protocol:

o Preparation of DPPH Solution: Prepare a 0.1 mM solution of DPPH in methanol. The solution
should have a deep purple color.[1]

o Sample Preparation: Prepare a stock solution of 2,6-dimethylhydroquinone in a suitable
solvent (e.g., methanol or DMSO) and make serial dilutions to obtain a range of
concentrations.[1]
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e Reaction Mixture: In a cuvette or a 96-well plate, add a specific volume of the 2,6-
dimethylhydroquinone solution to the DPPH solution. A typical ratio is 1:1 (v/v).[1]

 Incubation: Incubate the mixture in the dark at room temperature for 30 minutes.[11]

o Absorbance Measurement: Measure the absorbance of the solution at 517 nm using a
spectrophotometer. A control containing the solvent instead of the sample is also measured.
[11]

» Calculation: The percentage of radical scavenging activity is calculated using the following
formula: % Scavenging Activity = [(A_control - A_sample) / A_control] x 100 Where A_control
is the absorbance of the control and A_sample is the absorbance of the test sample.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic
acid)) Radical Cation Decolorization Assay

This assay measures the ability of an antioxidant to scavenge the pre-formed ABTS radical
cation (ABTSe*).

Experimental Protocol:

o Preparation of ABTSe* Stock Solution: Prepare a 7 mM aqueous solution of ABTS and a
2.45 mM aqueous solution of potassium persulfate. Mix the two solutions in equal volumes
and allow them to stand in the dark at room temperature for 12-16 hours to generate the
ABTSe+ [12][13]

o Preparation of ABTSe* Working Solution: Dilute the stock solution with a suitable buffer (e.g.,
ethanol or phosphate-buffered saline, pH 7.4) to an absorbance of 0.700 £ 0.020 at 734 nm.
[12]

o Sample Preparation: Prepare various concentrations of 2,6-dimethylhydroquinone in a
compatible solvent.

e Reaction: Add a small volume of the sample solution to a larger volume of the ABTSe*
working solution and mix thoroughly.[12]
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e [ncubation and Measurement: Record the absorbance at 734 nm after a set incubation time
(e.g., 6 minutes).[14]

o Calculation: The percentage of inhibition is calculated as: % Inhibition = [(A_control -
A_sample) / A_control] x 100 The results are often expressed as Trolox Equivalent
Antioxidant Capacity (TEAC).

Signaling Pathway and Mechanism of Action

Hydroquinones are known to exert their biological effects through various signaling pathways. A
key pathway implicated in the antioxidant response to hydroquinones is the Keap1-Nrf2
pathway.

Under normal conditions, the transcription factor Nrf2 (Nuclear factor erythroid 2-related factor
2) is kept in the cytoplasm by its inhibitor Keapl (Kelch-like ECH-associated protein 1), which
facilitates its degradation. When exposed to oxidative stress, such as that induced by the
oxidation of hydroquinones to their corresponding quinones, Keapl is modified, leading to the
release of Nrf2.[5][15] The liberated Nrf2 then translocates to the nucleus, where it binds to the
Antioxidant Response Element (ARE) in the promoter region of various antioxidant and
cytoprotective genes, initiating their transcription.[15][16] This leads to the synthesis of proteins
such as heme oxygenase-1 (HO-1) and NAD(P)H:quinone oxidoreductase 1 (NQO1), which
help to mitigate oxidative damage.[17]

Furthermore, hydroquinones have been shown to induce apoptosis (programmed cell death) in
certain cell types. This process can be initiated through the intrinsic mitochondrial pathway,
involving the activation of caspases, such as caspase-9 and caspase-3.[18]

Below are diagrams illustrating a plausible synthesis workflow and the Nrf2 signaling pathway
potentially activated by 2,6-Dimethylhydroquinone.

) B Oxidation Reaction
Starting Material Product

2,6-Dimethylphenol GHIGAl6 HzO720£c(:3aAtzlyst sl Bl 2,6-Dimethylhydroquinone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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